Cas no 1540791-87-4 (Benzyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate)

• Product Name: Benzyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate
• CAS No: 1540791-87-4
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 6285931
• PubChem ID: 81208548
• Update Time: 2025-07-10

Benzyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7185192
• benzyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate
• 1540791-87-4
• AKOS019779778
• Benzyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate

• Inchi： 1S/C14H19NO4/c1-11-9-18-13(8-16)7-15(11)14(17)19-10-12-5-3-2-4-6-12/h2-6,11,13,16H,7-10H2,1H3
• InChI Key： IHGDWMTTWMDMIX-UHFFFAOYSA-N
• SMILES： O1CC(C)N(C(=O)OCC2C=CC=CC=2)CC1CO

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59Ų

Additional information on Benzyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate

Benzyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate (CAS No. 1540791-87-4): A Comprehensive Overview

Benzyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate, identified by its CAS number 1540791-87-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of morpholine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of Benzyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate make it a valuable scaffold for the development of novel drugs targeting various diseases.

The molecular structure of Benzyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate consists of a morpholine ring substituted with a benzyl group at the 2-position, a hydroxymethyl group at the 5-position, and a carboxylate group at the 4-position. This configuration imparts specific chemical properties that contribute to its reactivity and functionality in biological systems. The presence of both hydrophobic and hydrophilic moieties in its structure enhances its solubility and bioavailability, making it an attractive candidate for drug design.

In recent years, there has been growing interest in the development of morpholine derivatives as pharmacological agents due to their ability to interact with biological targets in a highly specific manner. Benzyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate has been investigated for its potential role in modulating various biological pathways, including enzyme inhibition and receptor binding. Preliminary studies have suggested that this compound may exhibit significant activity against certain enzymes and receptors involved in inflammatory responses and cancer progression.

One of the most compelling aspects of Benzyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate is its versatility as a chemical scaffold. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological properties. For instance, modifications to the benzyl group or the hydroxymethyl group have been explored to optimize binding affinity and selectivity. These modifications have led to the discovery of novel compounds with improved therapeutic profiles.

The synthesis of Benzyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. The synthetic route also emphasizes sustainability, with efforts focused on minimizing waste and optimizing reaction conditions for environmental compatibility.

The pharmacological evaluation of Benzyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit specific enzymes associated with inflammation and cancer, suggesting potential therapeutic benefits in treating these conditions. Additionally, animal models have shown that this compound can modulate immune responses and reduce tumor growth when administered at appropriate doses.

The development of new drugs often involves rigorous testing to assess safety and efficacy before they can be approved for clinical use. Current research on Benzyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate is focused on refining its pharmacokinetic properties and exploring its potential side effects. By understanding how this compound is metabolized and excreted by the body, researchers can design more effective dosing regimens and minimize any adverse effects.

The future prospects for Benzyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate are bright, with ongoing studies aimed at expanding its therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical trials. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative treatments for complex illnesses.

In conclusion, Benzyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate (CAS No. 1540791-87-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical results, make it a compelling candidate for further research and development. As scientists continue to explore its potential applications, this compound is poised to contribute to the discovery of new therapies that address unmet medical needs.